Cas no 4160-81-0 (4-(propan-2-yl)oxane-2,6-dione)

• Product Name: 4-(propan-2-yl)oxane-2,6-dione
• CAS No: 4160-81-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1513107
• PubChem ID: 11819267
• Update Time: 2025-05-23

4-(propan-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione, dihydro-4-(1-methylethyl)-
• 4-propan-2-yloxane-2,6-dione
• 4-(propan-2-yl)oxane-2,6-dione
• EN300-155524
• 4160-81-0
• DTXSID30473687
• SCHEMBL3893338

• Inchi： 1S/C8H12O3/c1-5(2)6-3-7(9)11-8(10)4-6/h5-6H,3-4H2,1-2H3
• InChI Key： OQZNYGQXABGQMO-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C(C)C)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 4-(propan-2-yl)oxane-2,6-dione

Exploring the Properties and Applications of 4-(Propan-2-Yl)Oxane-2,6-Dione (CAS No. 4160-81-0)

4-(Propan-2-Yl)Oxane-2,6-Dione, also known by its CAS number CAS No. 4160-81-0, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug development, polymer synthesis, and as a precursor for advanced materials. In this article, we delve into the structural features, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 4-(Propan-2-Yl)Oxane-2,6-Dione consists of a six-membered cyclic ketone ring with two ketone groups at positions 2 and 6. The presence of an isopropyl group at position 4 introduces steric hindrance and influences the compound's reactivity and physical properties. This structure makes it an interesting candidate for studying conformational effects in cyclic ketones. Recent studies have explored how these structural features affect the compound's solubility and thermal stability under various conditions.

From a synthetic perspective, 4-(Propan-2-Yl)Oxane-2,6-Dione can be synthesized through several routes, including cyclization reactions of diacetyl precursors or through enolate chemistry. One notable advancement in its synthesis involves the use of organocatalysts to enhance reaction efficiency and selectivity. These methods have been optimized in recent research to minimize waste and improve yield rates, making the compound more accessible for large-scale applications.

In terms of applications, CAS No. 4160-81-0 has found utility in the pharmaceutical industry as a building block for bioactive molecules. Its ability to form stable enol ethers under mild conditions has made it a valuable intermediate in drug design. Additionally, it serves as a precursor for polymeric materials with tailored mechanical properties. Recent studies have highlighted its role in synthesizing biodegradable polymers for biomedical applications such as drug delivery systems.

The latest research on 4-(Propan-2-Yl)Oxane-2,6-Dione has focused on its potential as a chiral auxiliary in asymmetric synthesis. By leveraging its rigid structure and stereogenic centers, chemists have developed novel enantioselective reactions that are highly efficient. This breakthrough has opened new avenues for producing chiral compounds with high optical purity using this compound as a starting material.

In conclusion, 4-(Propan-2-Yl)Oxane-2,6-Dione (CAS No. 4160-81) is a multifaceted compound with promising prospects across various chemical disciplines. Its unique structure provides a foundation for innovative synthetic strategies and practical applications in medicine and materials science. As ongoing research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.